3-[(3-Pyridinyl)methylene]indolin-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-[(3-Pyridinyl)methylene]indolin-2-one, also known as 3-Pyridylmethylene-indolin-2-one, is an important heterocyclic compound that has been widely studied in scientific research. This compound has a wide range of applications in the fields of organic synthesis, materials science, and medicinal chemistry. It has been used as a starting material for the synthesis of many other organic compounds and materials, and has been studied for its potential use in drug development.
Mechanism of Action
The mechanism of action of 3-[(3-Pyridinyl)methylene]indolin-2-one is not fully understood. However, it is believed that this compound binds to certain proteins in the body, which can lead to a variety of biochemical and physiological effects. Additionally, this compound can interact with certain enzymes in the body, which can lead to changes in the activity of those enzymes.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not fully understood. However, it is believed that this compound can have a variety of effects on the body. It has been shown to have anti-inflammatory and antioxidant effects, as well as the ability to modulate the activity of certain enzymes. Additionally, this compound has been shown to have anti-cancer effects, as well as the ability to inhibit the growth of certain types of bacteria.
Advantages and Limitations for Lab Experiments
The use of 3-[(3-Pyridinyl)methylene]indolin-2-one in laboratory experiments has a number of advantages and limitations. One advantage is that this compound is relatively easy to synthesize, and can be produced in large quantities. Additionally, this compound is relatively stable and can be stored for long periods of time. However, this compound can be toxic and should be handled with care in the laboratory. Additionally, this compound is not approved for use in humans and should not be used in clinical trials.
Future Directions
There are a number of potential future directions for the use of 3-[(3-Pyridinyl)methylene]indolin-2-one in scientific research. One potential direction is the development of new materials for use in nanotechnology. Additionally, this compound could potentially be used in the development of new drugs or drug delivery systems. Additionally, this compound could be used to study the biochemical and physiological effects of certain drugs, as well as to identify new targets for drug development. Finally, this compound could be used to study the effects of certain environmental pollutants on the body.
Synthesis Methods
The synthesis of 3-[(3-Pyridinyl)methylene]indolin-2-one can be achieved through a variety of methods. One such method involves the reaction of 3-pyridylmethylene-indoline with chloroacetyl chloride in the presence of a base such as pyridine or triethylamine. This reaction produces the desired product in high yields. Another method involves the reaction of 3-pyridylmethylene-indoline with a Grignard reagent in the presence of a base such as triethylamine or pyridine. This reaction also produces the desired product in high yields.
Scientific Research Applications
3-[(3-Pyridinyl)methylene]indolin-2-one has been used in a variety of scientific research applications. It has been used in the synthesis of various organic compounds and materials, and has been studied for its potential use in drug development. It has also been used as a starting material for the synthesis of many other organic compounds and materials. Additionally, this compound has been studied for its potential use in the development of new materials for use in nanotechnology.
properties
IUPAC Name |
(3Z)-3-(pyridin-3-ylmethylidene)-1H-indol-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10N2O/c17-14-12(8-10-4-3-7-15-9-10)11-5-1-2-6-13(11)16-14/h1-9H,(H,16,17)/b12-8- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ALVGMCFQOGIUFY-WQLSENKSSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=CC3=CN=CC=C3)C(=O)N2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C2C(=C1)/C(=C/C3=CN=CC=C3)/C(=O)N2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
222.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
3367-89-3 |
Source
|
Record name | NSC92223 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=92223 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.